2-(4-fluorophenyl)-N-(2-methoxybenzyl)ethanamine

• IUPAC Name: 2-(4-fluorophenyl)-N-[(2-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C16H18FNO/c1-19-16-5-3-2-4-14(16)12-18-11-10-13-6-8-15(17)9-7-13/h2-9,18H,10-12H2,1H3
• InChI Key: WNKZJDVIRPJSLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCCC2=CC=C(C=C2)F
• Molecular Formula: C16H18FNO
• DSSTOX Substance ID: DTXSID30366348
• Molecular Weight: 259.32 g/mol
• CAS RN: 353779-46-1

Description

2-(4-Fluorophenyl)-N-(2-methoxybenzyl)ethanamine, commonly known as 2-FMA, is a synthetic stimulant drug of the phenethylamine and amphetamine class. It is a derivative of the substituted amphetamine family, which includes substances such as 4-FMA and 3-FMA. 2-FMA has been studied for its potential applications in scientific research, as well as its biochemical and physiological effects.

Scientific Research Applications

2-FMA has been studied for its potential applications in scientific research. It has been shown to have similar effects to amphetamine-like stimulants, and has been used in experiments to study the effects of psychostimulants on behavior. It has also been used to study the effects of psychostimulants on the cardiovascular system, as well as to study the effects of psychostimulants on the central nervous system.

Mechanism of Action

2-FMA acts as a releasing agent for the neurotransmitters dopamine, norepinephrine, and serotonin. It binds to the transporter proteins of these neurotransmitters, preventing them from being reabsorbed into the presynaptic neuron. This increases the concentration of these neurotransmitters in the synaptic cleft, leading to an increase in their activity in the postsynaptic neuron.
Biochemical and Physiological Effects
2-FMA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase alertness, reduce fatigue, and improve memory and cognitive performance. It has also been shown to increase heart rate and blood pressure, as well as to increase respiration rate. Additionally, it has been shown to increase the release of endorphins, which can lead to feelings of euphoria and increased energy.

Advantages and Limitations for Lab Experiments

2-FMA has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and can be obtained in pure form. Additionally, it has a relatively long half-life, which makes it useful for experiments that require longer durations. However, it is important to note that 2-FMA can be toxic in high doses, so it is important to use caution when working with it in the lab.

Future Directions

There are several potential future directions for the use of 2-FMA in scientific research. One potential direction is to further study the effects of 2-FMA on behavior and cognition. Additionally, further research could be done to better understand the biochemical and physiological effects of 2-FMA, as well as its potential therapeutic applications. Additionally, further research could be done to better understand the mechanisms of action of 2-FMA and its potential interactions with other drugs. Finally, further research could be done to explore the potential uses of 2-FMA in the treatment of various diseases and disorders.

Synthesis Methods

2-FMA is synthesized through a multistep reaction process. The first step involves the reaction of 4-fluorobenzaldehyde with 2-methoxybenzyl bromide in the presence of sodium bicarbonate and acetic acid. This reaction yields 2-(4-fluorophenyl)-N-(2-methoxybenzyl)ethanamine as the main product. The second step involves the reaction of 2-(4-fluorophenyl)-N-(2-methoxybenzyl)ethanamine with hydrochloric acid and sodium nitrite, which yields 2-FMA as the final product.